Cas no 149769-81-3 (5-Iodo-1H-pyrrole-2-carboxylic acid)

5-Iodo-1H-pyrrole-2-carboxylic acid structure

149769-81-3 structure

Product Name:5-Iodo-1H-pyrrole-2-carboxylic acid

CAS No:149769-81-3

MF:C₅H₄INO₂

MW:236.995233535767

CID:1090678

PubChem ID:19089130

Update Time:2025-04-20

5-Iodo-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Iodo-1H-pyrrole-2-carboxylic acid
- 1H-Pyrrole-2-carboxylic acid, 5-iodo-
- SB62887
- SCHEMBL18886847
- DTXSID00597960
- 149769-81-3
- 5-Iodo-1H-pyrrole-2-carboxylicacid
- Inchi： 1S/C5H4INO2/c6-4-2-1-3(7-4)5(8)9/h1-2,7H,(H,8,9)
- InChI Key： IONCCJJAVPUBDG-UHFFFAOYSA-N
- SMILES： IC1=CC=C(C(=O)O)N1

Computed Properties

Exact Mass: 236.92822
Monoisotopic Mass: 236.92868g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 128
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 53.1Å²

Experimental Properties

PSA: 53.09

5-Iodo-1H-pyrrole-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A109007842-1g	5-Iodo-1H-pyrrole-2-carboxylic acid	149769-81-3	95%	1g	400.00 USD	2021-06-01
Chemenu	CM127521-1g	5-iodo-1H-pyrrole-2-carboxylic acid	149769-81-3	95%	1g	$354	2021-08-05
Chemenu	CM127521-1g	5-iodo-1H-pyrrole-2-carboxylic acid	149769-81-3	95%	1g	$333	2023-03-07

5-Iodo-1H-pyrrole-2-carboxylic acid Related Literature

1. Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography

Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
2. Evolutionary approaches in protein engineering towards biomaterial construction

Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
3. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
4. Fate of nitrogen-15 in the subsequent growing season of greenhouse tomato plants (Lycopersicon esculentum Mill) as influenced by alternate partial root-zone irrigation

Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
5. Enantiocontrolled construction of sistodiolynne, an unusual polyketide from the wood-decay fungus Sistrema raduloides

Chem. Commun., 1997, 767-768

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